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Compound of Interest

6-Amino-2-methyl-4H-chromen-4-
Compound Name:

one
CAS No.: 75487-98-8
Cat. No.: B6307464

Get Quote

Executive Summary & Compound Identity

6-Amino-2-methylchromone is a privileged heterocyclic scaffold belonging to the flavonoid
class (specifically, chromen-4-ones). It serves as a critical intermediate in the synthesis of
bioactive molecules, including tyrosine kinase inhibitors, anticancer agents, and
neuroprotective drugs.

Crucial Disambiguation: Researchers must distinguish this compound from its structural isomer,
6-amino-4-methylcoumarin (a chromen-2-one). While both share the formula C10HoNOz2, their
electronic properties, synthesis pathways, and biological targets differ significantly. This guide
focuses exclusively on the chromone (4-one) isomer.

Physicochemical Profile[1][2][3][4][5][6][7]
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Property Data Notes

6-amino-2-methyl-4H- Alternative: 6-amino-2-methyl-
IUPAC Name

chromen-4-one 1-benzopyran-4-one
Molecular Formula C10H9NO:2
Molecular Weight 175.18 g/mol Monoisotopic Mass: 175.063

Often confused with coumarin
CAS Number Variable by vendor CAS 14415-44-2.[1] Verify
structure before purchase.

. ) ) Significantly higher than the
Melting Point 234-236 °C (Lit.) o
coumarin isomer (~167 °C).

B Poorly soluble in water and
Solubility DMSO, DMF, Hot Ethanol
non-polar solvents.

Yellow to brownish crystalline
Appearance ]
solid

Structural Analysis & Visualization

The core structure consists of a benzene ring fused to a

-pyrone ring. The key features are the ketone at position C4, a methyl group at C2, and a
primary amine at C6.
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Figure 1: Structural decomposition of 6-amino-2-methylchromone highlighting key substitution
points.

Synthesis Methodology

The most robust synthetic route utilizes the Kostanecki-Robinson cyclization followed by nitro-
reduction. This method avoids the formation of the coumarin isomer, which is the dominant
product in Pechmann condensations of phenols.

Reaction Scheme

e Precursor: 2'-Hydroxy-5'-nitroacetophenone.[2]

o Cyclization: Reaction with acetic anhydride and sodium acetate to form 6-nitro-2-
methylchromone.

e Reduction: Selective reduction of the nitro group to the amine.[3][4]
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Figure 2: Step-wise synthetic pathway from nitroacetophenone precursor.

Detailed Protocol
Step 1: Synthesis of 6-Nitro-2-methylchromone

» Reagents: Mix 2'-hydroxy-5'-nitroacetophenone (10 mmol) with acetic anhydride (15 mL) and
fused sodium acetate (30 mmol).

e Conditions: Reflux the mixture at 170—-180 °C in an oil bath for 6—8 hours.
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o Work-up: Pour the hot reaction mixture onto crushed ice (approx. 100 g) with vigorous
stirring.

« |solation: A solid precipitate will form. Filter, wash with cold water, and recrystallize from
methanol.

* Yield: Typically 60—75%.

Checkpoint: The product should be a pale yellow solid.

Step 2: Reduction to 6-Amino-2-methylchromone

» Reagents: Suspend the nitro-chromone (5 mmol) in ethanol (20 mL). Add stannous chloride
dihydrate (SnClz2-2H20, 25 mmol).

e Reaction: Add concentrated HCI (2 mL) dropwise. Reflux for 2—3 hours. Monitor by TLC (the
amine is more polar than the nitro compound).

e Work-up: Cool to room temperature. Neutralize with 10% NaOH solution until pH ~8. Extract
with ethyl acetate (3 x 30 mL).

 Purification: Dry the organic layer over anhydrous Na2SOa4, concentrate in vacuo.
Recrystallize from ethanol/water.

Structural Characterization (Self-Validation)

To ensure the synthesized compound is the chromone and not the coumarin, compare spectral
data against these specific markers.

Nuclear Magnetic Resonance (*H NMR)

Solvent: DMSO-de, 400 MHz.
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Chemical Shift (

Proton Position Multiplicity Diagnostic Value
» PpmM)
Critical: Distinguishes
H-3 6.15-6.25 Singlet (1H) chromone from
coumarin.
meta-coupling to H-7;
H-5 7.20-7.30 Doublet (J=2.5 Hz) shielded by amino
group.
Coupling to H-8
H-7 6.95-7.05 Doublet of Doublets (ortho) and H-5
(meta).
H-8 7.35-7.45 Doublet (J=8.8 Hz) ortho-coupling.
_ Exchangeable with
NH:z 5.20 -5.50 Broad Singlet (2H)
D:20.
) Characteristic methyl
CHs (C2) 2.30-2.40 Singlet (3H)

on the pyrone ring.

Interpretation:

e The presence of the H-3 singlet at ~6.2 ppm is the definitive proof of the chromone ring.

e In the coumarin isomer (6-amino-4-methylcoumarin), the vinyl proton appears at a similar

range, but the methyl group would be at C4 (shifted downfield) or the substitution pattern
would differ. The most reliable check is 13C NMR.

Mass Spectrometry (MS)[4]

e ESI-MS (M+H)*: Calculated: 176.07; Found: 176.1.

o Fragmentation: Loss of CO (28 Da) is characteristic of the pyrone ring system.

References
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e Horton, D., et al. (2011). "Concise Synthesis of 5-Methoxy-6-hydroxy-2-methylchromone-7-
O-rutinosides." Journal of Organic Chemistry. (Describes glycosylation of similar chromone
scaffolds).

¢ Venkataraman, K. (1959). "The Chemistry of Flavonoid Compounds.

¢ BenchChem Technical Data. (2025). "Synthesis of 6-Amino-4-methyl-2H-chromen-2-one"
(Used for contrast/negative control data regarding the coumarin isomer).

¢ ChemicalBook. (2026). "6-Methylchromone Properties."

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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